(2E)-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C17H16N4OS/c22-17(4-3-16-2-1-11-23-16)19-9-10-21-13-15(12-20-21)14-5-7-18-8-6-14/h1-8,11-13H,9-10H2,(H,19,22)/b4-3+
• InChI Key: DLJIMKVUPMRMLQ-ONEGZZNKSA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)NCCN2C=C(C=N2)C3=CC=NC=C3
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)NCCN2C=C(C=N2)C3=CC=NC=C3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

(2E)-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C17H16N4OS and its molecular weight is 324.4. The purity is usually 95%.
BenchChem offers high-quality (2E)-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

• Thiophene and Pyrazole Derivatives in Heterocyclic Synthesis : The research by (Mohareb et al., 2004) details the synthesis of thiophene-based hydrazonoesters leading to various heterocyclic derivatives, including pyrazole and pyridine, which are structurally related to the compound . These findings are significant in the context of heterocyclic chemistry, contributing to the diversity of organic compounds.
• Anti-Inflammatory and Antioxidant Properties : In a study by (Shehab et al., 2018), chalcones structurally related to the compound were synthesized and showed potent anti-inflammatory and antioxidant activities. This highlights the potential therapeutic applications of such compounds in medical research.
• CDK2 Inhibition and Anti-Proliferative Activity : (Abdel-Rahman et al., 2021) investigated pyrazolopyridine derivatives, which inhibit the CDK2 enzyme and demonstrate significant anti-proliferative effects on various human cancer cell lines. This indicates the potential use of related compounds in cancer treatment.

Chemotherapeutic and Antimicrobial Potential

• Anticonvulsant Agents : (Bhandari et al., 2013) synthesized pyrazoline derivatives with significant anticonvulsant activity, illustrating the relevance of similar compounds in neurological research.
• Chemosensors for Metal Ions : Research by (Gosavi-Mirkute et al., 2017) on naphthoquinone-based chemosensors involving pyridine and thiophene shows selective binding to Cu2+ ions, indicating the importance of such compounds in chemical sensing applications.
• Antimicrobial Activity : The study by (Abu-Melha, 2013) on heterocycles incorporating the pyrazolopyridine moiety showed significant antimicrobial properties, suggesting potential uses in combating microbial infections.